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Disclaimer
Methitural (also known as Neraval or Thiogenal) is an ultra-short-acting barbiturate anesthetic

that was introduced in the 1950s.[1] While it saw some use in short surgical procedures, it has

largely been superseded by newer agents with more favorable safety profiles and is not in

widespread clinical use today.[2] These application notes and protocols are based on historical

data and general principles of barbiturate anesthetics. Modern, comprehensive clinical data

and standardized protocols for Methitural are limited. Researchers investigating this

compound should exercise caution and adhere to all relevant ethical and safety guidelines for

preclinical and clinical research.

Introduction
Methitural is a thiobarbiturate derivative that acts as a positive allosteric modulator of the

GABA-A receptor, leading to central nervous system depression and anesthesia.[1][3] Its rapid

onset and short duration of action made it a candidate for anesthesia in brief surgical and

diagnostic procedures.[2] These notes provide an overview of its mechanism of action,

historical clinical data, and generalized protocols for its application in a research setting.
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Like other barbiturates, Methitural's primary mechanism of action is the potentiation of the

inhibitory neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-A receptor.[3] This

action increases the duration of chloride channel opening, leading to hyperpolarization of the

neuronal membrane and a decrease in neuronal excitability. At higher concentrations,

barbiturates can also directly activate the GABA-A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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